N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-2-furamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C12H6ClN3O4S/c13-6-2-1-3-8-10(6)14-12(21-8)15-11(17)7-4-5-9(20-7)16(18)19/h1-5H,(H,14,15,17)
• InChI Key: JBTMPOGBTOJYHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N=C(S2)NC(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C12H6ClN3O4S
• Molecular Weight: 323.71 g/mol

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-2-furamide, commonly known as Furazolidone, is a synthetic nitrofuran derivative that has been used in both human and veterinary medicine as an antibacterial and antiprotozoal agent for over 60 years. It is a broad-spectrum antibiotic that has been used to treat a variety of bacterial infections, including those caused by Salmonella, Shigella, and Escherichia coli. In addition, it has been used to treat protozoal infections caused by Giardia lamblia and Entamoeba histolytica.

Mechanism of Action

Furazolidone works by inhibiting the activity of bacterial and protozoal enzymes, specifically those involved in the electron transport chain. This leads to a decrease in the production of ATP, which is necessary for the survival of these organisms. In addition, furazolidone has been shown to have a direct effect on bacterial cell membranes, leading to increased membrane permeability and eventual cell death.
Biochemical and Physiological Effects:
Furazolidone has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes involved in bacterial and protozoal metabolism, including those involved in the electron transport chain. In addition, it has been shown to have an effect on bacterial cell membranes, leading to increased membrane permeability and eventual cell death.

Advantages and Limitations for Lab Experiments

One advantage of using furazolidone in lab experiments is its broad-spectrum activity against a wide range of bacterial and protozoal pathogens. In addition, it has been shown to be effective against pathogens that are resistant to other antibiotics. However, one limitation of using furazolidone in lab experiments is its potential toxicity to human and animal cells. Careful consideration should be given to the concentration and duration of exposure when using furazolidone in lab experiments.

Future Directions

There are a number of future directions for research involving furazolidone. One area of research could focus on the development of new derivatives of furazolidone with improved antibacterial and antiprotozoal activity. Another area of research could focus on the use of furazolidone in combination with other antibiotics to enhance their activity against resistant pathogens. Additionally, research could focus on the potential use of furazolidone in the treatment of other diseases, such as cancer, where its activity against cell metabolism could be beneficial.

Synthesis Methods

Furazolidone is synthesized from 4-chloro-2-aminobenzenethiol, which is reacted with 2-nitrofuran in the presence of a base to form the intermediate 4-chloro-2-(furan-2-yl)-1,3-benzothiazole. This intermediate is then reacted with ethyl chloroformate to form the final product, N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-2-furamide.

Scientific Research Applications

Furazolidone has been extensively studied for its antibacterial and antiprotozoal properties. It has been shown to be effective against a wide range of bacterial pathogens, including those that are resistant to other antibiotics. In addition, it has been shown to be effective against protozoal infections, including those caused by Giardia lamblia and Entamoeba histolytica.